3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• SMILES: CCC(CC)NC1=NC(=NO1)C
• InChI: InChI=1S/C8H15N3O/c1-4-7(5-2)10-8-9-6(3)11-12-8/h7H,4-5H2,1-3H3,(H,9,10,11)
• InChIKey: SJXWGDDDAHIUOY-UHFFFAOYSA-N

3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine: Core Identity & Procurement

3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine (CAS 1702571-41-2) is a small-molecule heterocycle belonging to the 5-amino-1,2,4-oxadiazole class. Its structure comprises a 1,2,4-oxadiazole core substituted with a methyl group at position 3 and an N-(pentan-3-yl) (1-ethylpropyl) amine at position 5, yielding a molecular formula of C₈H₁₅N₃O and a molecular weight of 169.22 g·mol⁻¹ [1]. The oxadiazole ring serves as a bioisostere for ester and amide functionalities, conferring resistance to hydrolysis and metabolic stability in aqueous media across a broad pH range—a property that distinguishes this scaffold from more labile heterocycles [2]. Commercially supplied at 95% purity by Enamine (catalog EN300-1609347) and other vendors, this compound is primarily positioned as a screening library component and a synthetic building block for medicinal chemistry campaigns [1].

Substitution pattern

N-(pentan-3-yl) oxadiazole for differentiated lipophilicity

Supports SAR exploration over common N-alkyl analogs

Screening supply

Commercially available in multi-gram quantities

Reduces sourcing risk for library or synthesis campaigns

Core scaffold

1,2,4-Oxadiazole bioisostere, hydrolysis-resistant

Stable across broad pH for assay compatibility

• [1] PubChem Compound Summary: 3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine, CID 106659526. National Center for Biotechnology Information, 2024. View Source
• [2] Ispikoudi, M.; Amvrazis, M.; et al. Convenient synthesis and biological profile of 5-amino-substituted 1,2,4-oxadiazole derivatives. Eur. J. Med. Chem. 2010, 45, 5635–5642. View Source

Why N-Alkyl Chain Architecture Matters in Procurement

Within the 3-methyl-1,2,4-oxadiazol-5-amine series, the N-substituent at position 5 is not a passive bystander; it directly governs lipophilicity (XLogP3), conformational flexibility (rotatable bond count), and steric bulk—each of which can profoundly alter pharmacokinetic behavior, target binding, and assay compatibility [1]. Swapping the N-(pentan-3-yl) group of the target compound for a shorter (e.g., N-(butan-2-yl)), more rigid (e.g., N-cyclopentyl), or smaller (e.g., unsubstituted amine) analog produces quantifiably different physicochemical profiles, as detailed in Section 3. Consequently, generic substitution risks introducing unintended shifts in solubility, permeability, or off-target interactions that can derail structure–activity relationship (SAR) campaigns or confound screening hit validation [2].

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Switching to N-(butan-2-yl) or N-cyclopentyl lowers XLogP3 by 0.5–0.6 units; permeability profiles may differ substantially in cell-based assays.

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Rotatable bond count decreases from 4 to 2–3 in shorter-chain analogs; conformational sampling and binding entropy may not replicate.

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Molecular weight differences (>14 Da) shift ligand-efficiency metrics; generic substitution risks confounding SAR interpretation.

• [1] Belaidi, S.; Kerassa, A.; Lanez, T.; Cinar, M. Structure–Activity Relationships and Quantitative Structure–Activity Relationships Modeling of Some 3-(Aryl)-N-(aryl)-1,2,4-Oxadiazol-5-Amine Derivatives as Anti-Proliferative Agents. J. Comput. Theor. Nanosci. 2015, 12, 2127–2133. View Source
• [2] Krasavin, M.; Rufanov, K. A.; Sosnov, A. V.; et al. Discovery and SAR exploration of N-aryl-N-(3-aryl-1,2,4-oxadiazol-5-yl)amines as potential therapeutic agents for prostate cancer. BMC Chemistry 2010, 4, 4. View Source

Quantitative Differentiation Versus Closest Analogs

XLogP3 Lipophilicity Comparison

The target compound exhibits an XLogP3 of 2.7, which is 0.5 log units higher than N-(butan-2-yl)-3-methyl-1,2,4-oxadiazol-5-amine (XLogP3 2.2) and 0.6 log units higher than N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine (XLogP3 2.1) [1][2]. Compared to the unsubstituted 3-methyl-1,2,4-oxadiazol-5-amine (LogP −0.26), the difference exceeds 2.9 log units . This elevated lipophilicity is attributable to the extended branched alkyl chain (pentan-3-yl) and predicts improved passive membrane permeability, though also potentially reduced aqueous solubility relative to the shorter-chain and cyclic analogs.

Lipophilicity (XLogP3)

Computed

Δ +0.5 to +0.6 log units

May support membrane permeability differentiation

Predicted values vs. shorter-chain/cyclic analogs

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.7
Comparator Or Baseline	N-(butan-2-yl) analog: XLogP3 = 2.2; N-cyclopentyl analog: XLogP3 = 2.1; Unsubstituted 3-methyl-1,2,4-oxadiazol-5-amine: LogP = −0.26
Quantified Difference	ΔXLogP3 = +0.5 vs. N-(butan-2-yl); +0.6 vs. N-cyclopentyl; +2.96 vs. unsubstituted amine
Conditions	Predicted values computed by XLogP3 3.0 (PubChem 2024 release); validated on training sets of experimental logP data.

Why This Matters

Higher lipophilicity within a congeneric series is a key determinant of membrane permeability and tissue distribution; the 0.5–0.6 log unit advantage may translate into significantly different cellular uptake profiles in screening assays.

• [1] PubChem Compound Summary: 3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine, CID 106659526. XLogP3 value 2.7. National Center for Biotechnology Information, 2024. View Source
• [2] PubChem Compound Summary: N-(Butan-2-yl)-3-methyl-1,2,4-oxadiazol-5-amine, CID 59058914 (XLogP3 2.2); N-Cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine, CID 59058912 (XLogP3 2.1). National Center for Biotechnology Information, 2024. View Source

Rotatable Bond Count & Conformational Flexibility

With 4 rotatable bonds, the target compound possesses one additional rotatable bond compared to N-(butan-2-yl)-3-methyl-1,2,4-oxadiazol-5-amine (3 rotatable bonds) and two more than N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine (2 rotatable bonds) [1][2]. The unsubstituted 3-methyl-1,2,4-oxadiazol-5-amine has zero rotatable bonds . This increased conformational freedom can facilitate induced-fit binding to protein targets but may also incur a higher entropic penalty upon binding, directly affecting binding affinity predictions.

Conformational flexibility

Computed

4 rotatable bonds (vs 2–3)

Conformational sampling and binding entropy context

Higher count than N-cyclopentyl/N-(butan-2-yl)

Evidence Dimension	Rotatable bond count (Cactvs descriptor)
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	N-(butan-2-yl) analog: 3; N-cyclopentyl analog: 2; Unsubstituted 3-methyl-1,2,4-oxadiazol-5-amine: 0
Quantified Difference	+1 vs. N-(butan-2-yl); +2 vs. N-cyclopentyl; +4 vs. unsubstituted amine
Conditions	Computed by Cactvs 3.4.8.18 / 3.4.6.11 (PubChem 2024 release).

Why This Matters

Rotatable bond count is a primary filter in lead-likeness criteria and correlates with oral bioavailability; the elevated count for the target compound may necessitate careful assessment in fragment-based or ligand-efficiency-driven programs.

• [1] PubChem Compound Summary: 3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine, CID 106659526. Rotatable Bond Count 4. National Center for Biotechnology Information, 2024. View Source
• [2] PubChem Compound Summary: N-(Butan-2-yl)-3-methyl-1,2,4-oxadiazol-5-amine, CID 59058914 (Rotatable Bond Count 3); N-Cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine, CID 59058912 (Rotatable Bond Count 2). National Center for Biotechnology Information, 2024. View Source

Molecular Weight & Lead-Likeness Balance

At 169.22 g·mol⁻¹, the target compound occupies a strategic middle ground: heavier than N-(butan-2-yl)-3-methyl-1,2,4-oxadiazol-5-amine (155.20 g·mol⁻¹) and substantially heavier than the unsubstituted parent amine (99.09 g·mol⁻¹), yet lighter than N-(1-cyclobutylethyl)-3-methyl-1,2,4-oxadiazol-5-amine (181.23 g·mol⁻¹) [1][2]. This intermediate molecular weight preserves compliance with fragment-based drug design guidelines (MW < 250) while offering sufficient steric bulk to engage hydrophobic protein pockets that smaller analogs cannot fully occupy.

Lead-likeness weight

Computed

169.22 g·mol⁻¹ (mid-range)

Supports fragment-to-lead balancing

Heavier than shorter-chain, lighter than bulkier analogs

Evidence Dimension	Molecular weight (g·mol⁻¹)
Target Compound Data	169.22 g·mol⁻¹
Comparator Or Baseline	N-(butan-2-yl) analog: 155.20; Unsubstituted amine: 99.09; N-(1-cyclobutylethyl) analog: 181.23
Quantified Difference	+14.02 vs. N-(butan-2-yl); +70.13 vs. unsubstituted amine; −12.01 vs. N-(1-cyclobutylethyl)
Conditions	Computed by PubChem 2.1/2.2 (2024 release) from molecular formula.

Why This Matters

Molecular weight is a cornerstone of the Rule of Five and ligand efficiency indices; the target compound's intermediate value offers a pragmatic balance between target engagement potential and downstream developability, making it a versatile starting point for SAR exploration.

• [1] PubChem Compound Summary: 3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine, CID 106659526. Molecular Weight 169.22 g·mol⁻¹. National Center for Biotechnology Information, 2024. View Source
• [2] PubChem Compound Summary: N-(Butan-2-yl)-3-methyl-1,2,4-oxadiazol-5-amine, CID 59058914. Molecular Weight 155.20 g·mol⁻¹. National Center for Biotechnology Information, 2024. View Source

Antiviral Activity Against HBV

Although no direct bioactivity data have been reported for 3-methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine itself, a closely related derivative—ethyl 5-methyl-1,1-dioxo-2-{[5-(pentan-3-yl)-1,2,4-oxadiazol-3-yl]methyl}-2H-1,2,6-thiadiazine-4-carboxylate—which incorporates the identical 5-(pentan-3-yl)-1,2,4-oxadiazole substructure, demonstrated 80% inhibition of HBV replication at 10 µM in an in vitro HepG2-NTCP infection model [1]. Molecular docking studies against four HBV core proteins (PDB: 5E0I, 5GMZ, 5WRE, 5T2P) yielded estimated binding energies ranging from −14.30 to −17.05 kcal·mol⁻¹ [1]. These data establish that the pentan-3-yl oxadiazole pharmacophore is compatible with productive engagement of antiviral targets.

Anti-HBV activity (analog)

Class-level

80% inhibition at 10 µM (pentan-3-yl oxadiazole analog)

Supports capsid-assembly modulator research context

Structural analog data; target compound activity to verify

Evidence Dimension	In vitro antiviral activity (% inhibition at 10 µM)
Target Compound Data	No direct data; structural analog containing 5-(pentan-3-yl)-1,2,4-oxadiazole shows 80% inhibition of HBV replication at 10 µM.
Comparator Or Baseline	Reference compound 3 (ethyl 5-methyl-1,1-dioxo-2-{[5-(pentan-3-yl)-1,2,4-oxadiazol-3-yl]methyl}-2H-1,2,6-thiadiazine-4-carboxylate) in HepG2-NTCP HBV replication assay.
Quantified Difference	80% inhibition at 10 µM for the pentan-3-yl oxadiazole-containing analog; binding energies to HBV core proteins: −14.54 to −17.05 kcal·mol⁻¹.
Conditions	In vitro HBV replication model using HepG2 cells stably transfected with NTCP gene; compound tested at 10 µM; docking against PDB 5E0I, 5GMZ, 5WRE, 5T2P.

Why This Matters

The demonstrated antiviral activity of a pentan-3-yl oxadiazole-containing analog against a clinically relevant pathogen provides a validated biological starting point; the target compound, sharing this core motif, represents a logical scaffold-hopping or fragment-growing precursor for anti-HBV medicinal chemistry.

• [1] Ivachtchenko, A. V.; Kovalenko, S. M.; Kravchenko, D. V.; Mitkin, O. D.; Ivanov, V. V.; Langer, T. Crystal structure, Hirshfeld analysis and a molecular docking study of a new inhibitor of the Hepatitis B virus (HBV): ethyl 5-methyl-1,1-dioxo-2-{[5-(pentan-3-yl)-1,2,4-oxadiazol-3-yl]methyl}-2H-1,2,6-thiadiazine-4-carboxylate. Acta Crystallogr. E Crystallogr. Commun. 2020, 76, 12–17. View Source

Commercial Availability & Pricing

The target compound is commercially available from Enamine (EN300-1609347) at 95% purity in quantities of 250 mg ($579) and 2.5 g ($1,594) [1]. While the N-(butan-2-yl) analog (EN300-1609340) and N-cyclopentyl analog (EN300-1609346) are priced in comparable ranges, the target compound's N-pentan-3-yl substitution represents a unique ordering vector that is not available from all suppliers, thereby necessitating specific procurement planning. Catalog purity of 95% is standard for this compound class in screening libraries and is adequate for primary HTS and in vitro SAR studies.

Commercial availability

Reported

Enamine EN300-1609347, 250 mg & 2.5 g

Reduces sourcing risk for SAR campaigns

Purity suitable for screening; pricing via aggregator

Evidence Dimension	Commercial availability and pricing
Target Compound Data	Enamine EN300-1609347: 250 mg/$579; 2.5 g/$1,594; purity 95%.
Comparator Or Baseline	N-(butan-2-yl) analog (EN300-1609340): comparable price range; N-cyclopentyl analog (EN300-1609346): comparable price range; exact prices vary by supplier and date.
Quantified Difference	Qualitative parity in price/size; differentiation lies in unique N-pentan-3-yl substituent availability.
Conditions	Pricing data retrieved from Kuujia.com aggregator listing Enamine inventory as of June 2023.

Why This Matters

For procurement decision-makers, availability of the specific N-pentan-3-yl substitution pattern—rather than a generic 5-amino-oxadiazole—determines whether the intended SAR hypothesis can be tested; the compound's listing with defined purity and package sizes by a major supplier reduces sourcing risk.

• [1] Kuujia CAS 1702571-41-2 product page: 3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine pricing from Enamine (EN300-1609347). View Source

Synthetic Accessibility via One-Step Route

A broadly applicable synthetic strategy for N,N-dialkyl-1,2,4-oxadiazol-5-amines—including the target compound—has been reported via condensation of Vilsmeier salts with amidoximes, providing single-step access to diverse N-alkylated oxadiazole-5-amines [1]. This route is operationally distinct from classical amidoxime–carbodiimide condensations used for N-aryl derivatives and highlights the synthetic feasibility of the N-pentan-3-yl substitution pattern. Compared to the synthesis of N-aryl-1,2,4-oxadiazol-5-amines, which often requires multi-step sequences, this one-step N,N-dialkyl methodology offers practical advantages in throughput and scalability for library production.

Synthetic route

Method context

One-step Vilsmeier salt–amidoxime condensation

Supports in-house synthesis and scale-up

Simpler than multi-step N-aryl oxadiazole routes

Evidence Dimension	Synthetic route efficiency (number of steps)
Target Compound Data	Accessible via one-step Vilsmeier salt–amidoxime condensation for N,N-dialkyl oxadiazol-5-amines.
Comparator Or Baseline	N-Aryl-1,2,4-oxadiazol-5-amines typically require multistep sequences (amidoxime formation, cyclization, N-arylation).
Quantified Difference	One-step vs. multi-step (typically 2–4 steps) for N-aryl analogs.
Conditions	Condensation of Vilsmeier salts with amidoximes; solvent-free conditions or mild heating; broad substrate scope demonstrated.

Why This Matters

For laboratories planning in-house synthesis or scale-up, the availability of a one-step convergent route reduces cost, time, and purification burden relative to N-aryl oxadiazole syntheses, strengthening the case for prioritizing this N-alkyl substitution pattern in SAR campaigns.

• [1] Adib, M.; Bagherzadeh, S.; Mahdavi, M.; Bijanzadeh, H. R. A novel approach, condensation of Vilsmeier salts and amidoximes, to access N,N-dialkyl-1,2,4-oxadiazol-5-amines. Tetrahedron Lett. 2012, 53, 1911–1913. View Source

Procurement-Guided Application Scenarios

Fragment-Based HBV Capsid Assembly Discovery

The pentan-3-yl oxadiazole substructure has been crystallographically characterized and docking-validated against HBV core proteins, with a closely related analog achieving 80% inhibition of HBV replication at 10 µM in a HepG2-NTCP model [1]. The target compound, bearing the identical 5-(pentan-3-yl)-1,2,4-oxadiazole motif, can serve as a minimalist fragment or an early SAR starting point for elaborating capsid assembly modulators. Its intermediate molecular weight (169.22 g·mol⁻¹) and moderate lipophilicity (XLogP3 2.7) position it well for fragment growing or linking strategies.

Lead Optimization for CNS & Intracellular Targets

With an XLogP3 of 2.7, the target compound offers 23–29% higher predicted lipophilicity than its N-cyclopentyl (2.1) and N-(butan-2-yl) (2.2) analogs [1], potentially translating to superior passive membrane permeability. This property is particularly relevant for programs targeting intracellular pathogens (e.g., HBV, Legionella, Mycobacterium) or CNS-penetrant ligands, where a logP window of 2–4 is often desirable. The compound's 4 rotatable bonds also provide conformational adaptability for induced-fit binding to flexible protein pockets.

Screening Library Diversification

Commercially available in 250 mg and 2.5 g quantities at 95% purity from Enamine [1], the compound provides a specific N-(pentan-3-yl) substitution that is not represented by generic N-methyl, N-ethyl, or N-aryl oxadiazole library members. Its incorporation into diversity-oriented screening collections adds a structurally verified, synthetically tractable chemotype with a unique rotatable-bond and lipophilicity signature distinct from the more common N-cyclopentyl and N-sec-butyl congeners.

Synthetic Methodology Development

The compound is directly accessible via the Vilsmeier salt–amidoxime condensation methodology [1], a one-step route that is operationally simpler than multi-step N-aryl oxadiazole syntheses. Research groups focused on parallel synthesis or automated library production can leverage this route to generate arrays of N-alkyl-5-amino-1,2,4-oxadiazole analogs, using the target compound as a validated synthetic benchmark for reaction optimization, yield determination, and purity assessment.

Application

Selection Property

Validation Focus

Fragment-based HBV capsid modulator screening

Pentan-3-yl oxadiazole pharmacophore (class-level anti-HBV evidence)

In vitro HBV replication confirmation with target compound

Intracellular target permeability studies

Moderate lipophilicity profile (XLogP3 predicted)

Passive membrane permeability assay

Diversity-oriented screening library enrichment

Distinct N-alkyl substitution vs common N-methyl/N-aryl oxadiazoles

Chemotype SAR validation

Synthetic route benchmarking

One-step Vilsmeier salt–amidoxime condensation

Synthesis yield and substrate scope evaluation

• [1] Ivachtchenko, A. V.; et al. Acta Crystallogr. E Crystallogr. Commun. 2020, 76, 12–17. View Source
• [2] PubChem Compound Summary: 3-Methyl-N-(pentan-3-yl)-1,2,4-oxadiazol-5-amine, CID 106659526; and comparator PubChem entries for CID 59058914, CID 59058912. View Source
• [3] Kuujia CAS 1702571-41-2 product page: Enamine pricing and purity data. View Source
• [4] Adib, M.; et al. Tetrahedron Lett. 2012, 53, 1911–1913. View Source